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Compound of Interest

Compound Name:
Ethyl 2-(5-nitropyridin-2-

YL)acetate

Cat. No.: B168430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Properties
Ethyl 2-(5-nitropyridin-2-yl)acetate is a nitro-substituted pyridine derivative with potential

applications in medicinal chemistry and organic synthesis. This guide provides a

comprehensive overview of its chemical properties, available experimental data, and synthesis

methodologies.
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Property Value Source(s)

CAS Number 174890-57-4 [1][2]

Molecular Formula C₉H₁₀N₂O₄ [1][2]

Molecular Weight 210.19 g/mol [1]

Purity
≥97% to 98% (as commercially

available)
[1]

Melting Point

Not experimentally determined

in the searched literature.

Predicted for a related

compound, ethyl 2-((5-

nitropyridin-2-yl)thio)acetate:

63 °C.[3]

Boiling Point

Not experimentally determined

in the searched literature.

Predicted for a related

compound, ethyl 2-((5-

nitropyridin-2-yl)thio)acetate:

378.715±37.00 °C at 760 Torr.

[3]

Solubility
No specific data available in

the searched literature.

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of Ethyl 2-(5-nitropyridin-2-
yl)acetate was not found in the reviewed literature, a general synthetic approach can be

inferred from standard organic chemistry principles. A plausible synthesis route is the

esterification of 2-(5-nitropyridin-2-yl)acetic acid with ethanol in the presence of an acid

catalyst.

Hypothetical Synthesis Workflow:
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Caption: Hypothetical Fischer Esterification Synthesis Route.

Purification:

Standard purification techniques for organic compounds can be applied. A general protocol

would involve:

Work-up: Neutralization of the acid catalyst followed by extraction with an organic solvent

(e.g., ethyl acetate). The organic layers are then washed with brine and dried over an

anhydrous salt like sodium sulfate.

Purification: The crude product can be purified by column chromatography on silica gel. The

choice of eluent would need to be determined empirically, likely a mixture of hexane and

ethyl acetate.

Spectral Data
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No specific experimental spectral data (NMR, IR, Mass Spectrometry) for Ethyl 2-(5-
nitropyridin-2-yl)acetate was found in the public domain literature. However, data for related

compounds can provide an indication of expected spectral features. For instance, ¹H and ¹³C

NMR data are available for various substituted pyridines and ethyl acetate derivatives, which

can be used for comparative analysis.[4][5][6][7][8][9][10]

Biological Activity and Drug Development Potential
The biological activity of Ethyl 2-(5-nitropyridin-2-yl)acetate has not been explicitly detailed in

the available literature. However, the nitropyridine scaffold is present in various biologically

active molecules. Further research, including in vitro and in vivo studies, is necessary to

elucidate any potential therapeutic effects and signaling pathway interactions of this specific

compound.

Workflow for Biological Evaluation:
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Caption: General Workflow for Drug Discovery and Development.

Safety and Handling
Specific safety data for Ethyl 2-(5-nitropyridin-2-yl)acetate is not available. However, as with

any chemical, it should be handled with care in a well-ventilated laboratory, and appropriate
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personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn.

This technical guide provides a summary of the currently available information on Ethyl 2-(5-
nitropyridin-2-yl)acetate. The significant gaps in experimental data highlight the need for

further research to fully characterize this compound and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. appretech.com [appretech.com]

2. 174890-57-4 | MFCD16036589 | Ethyl 2-(5-Nitropyridin-2-Yl)Acetate [aaronchem.com]

3. ethyl 2-((5-nitropyridin-2-yl)thio)acetate CAS#: 861066-47-9 [chemicalbook.com]

4. application.wiley-vch.de [application.wiley-vch.de]

5. Ethyl acetate(141-78-6) 13C NMR spectrum [chemicalbook.com]

6. Ethyl acetate(141-78-6) 1H NMR spectrum [chemicalbook.com]

7. ethyl 2-(5-aMinopyridin-2-yl)acetate(174890-58-5) 1H NMR spectrum [chemicalbook.com]

8. 5-Ethyl-2-methylpyridine(104-90-5) 13C NMR spectrum [chemicalbook.com]

9. 2-Amino-5-nitropyridine(4214-76-0) 1H NMR spectrum [chemicalbook.com]

10. Ethyl picolinate (2524-52-9) 1H NMR [m.chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-(5-nitropyridin-2-
yl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168430#ethyl-2-5-nitropyridin-2-yl-acetate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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